Cas no 648-42-0 (Allyl 1H,1H-Heptafluorobutyl Ether)

• Product Name: Allyl 1H,1H-Heptafluorobutyl Ether
• CAS No: 648-42-0
• MF: C₇H₇F₇O
• MW: 240.118706941605
• MDL: MFCD01862010
• CID: 500807
• Update Time: 2025-10-24

Allyl 1H,1H-Heptafluorobutyl Ether Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,1,2,2,3,3-heptafluoro-4-(2-propen-1-yloxy)-
• Allyl 1H,1H-heptafluorobutyl ether
• 1,1,1,2,2,3,3-heptafluoro-4-prop-2-enoxybutane
• Allyl 1H,1H-Heptafluorobutyl Ether

• MDL： MFCD01862010
• Inchi： 1S/C7H7F7O/c1-2-3-15-4-5(8,9)6(10,11)7(12,13)14/h2H,1,3-4H2
• InChI Key： OLXJWIOOAUUDHX-UHFFFAOYSA-N
• SMILES： FC(COCC=C)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 240.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Experimental Properties

• Boiling Point: 105°C
• PSA: 9.23000
• LogP: 3.02190

Allyl 1H,1H-Heptafluorobutyl Ether Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 3271
• Hazard Category Code： 10
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R10
• HazardClass：...

Additional information on Allyl 1H,1H-Heptafluorobutyl Ether

Allyl 1H,1H-Heptafluorobutyl Ether: A Comprehensive Overview

Allyl 1H,1H-Heptafluorobutyl Ether (CAS No. 648-42-0) is a highly fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, also referred to as allyl perfluorobutyl ether, belongs to the class of perfluoroalkyl ether derivatives, which are known for their exceptional thermal stability, chemical inertness, and low surface energy characteristics.

The molecular structure of Allyl 1H,1H-Heptafluorobutyl Ether consists of an allyl group (CH₂=CHCH₂-) attached to a heptafluorobutyl group (C₄F₇). This combination results in a molecule with both unsaturated and highly fluorinated segments, making it versatile for various chemical reactions and applications. The fluorinated segment imparts unique properties such as resistance to oxidation and corrosion, while the allyl group provides reactivity and the potential for further functionalization.

Recent studies have highlighted the importance of perfluoroalkyl ether derivatives like Allyl 1H,1H-Heptafluorobutyl Ether in advanced materials science. For instance, researchers have explored its use as a precursor for the synthesis of fluoropolymer-based materials with enhanced mechanical and thermal properties. These materials are being considered for applications in aerospace, electronics, and automotive industries where high-performance materials are critical.

In addition to its role in materials science, Allyl 1H,1H-Heptafluorobutyl Ether has shown promise in the field of drug delivery systems. Its low surface energy and biocompatibility make it an ideal candidate for the development of drug carriers that can efficiently deliver therapeutic agents to target sites. Recent experiments have demonstrated its ability to enhance the solubility and bioavailability of hydrophobic drugs, which is a significant advancement in pharmaceutical research.

The synthesis of Allyl 1H,1H-Heptafluorobutyl Ether typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the nucleophilic substitution of a suitable perfluoroalkyl halide with an allylic alcohol under specific catalytic conditions. Researchers have recently optimized these reaction conditions to improve efficiency and reduce environmental impact.

Another area where Allyl 1H,1H-Heptafluorobutyl Ether has made an impact is in the development of specialty chemicals for industrial applications. Its ability to act as a surfactant or a stabilizing agent in various chemical processes has been extensively studied. For example, it has been used as an additive in coatings and adhesives to improve their durability and resistance to harsh environmental conditions.

From an environmental standpoint, the production and use of perfluoroalkyl ether derivatives like Allyl 1H,1H-Heptafluorobutyl Ether have raised concerns due to their persistence in the environment. However, recent advancements in green chemistry have led to the development of more sustainable synthesis methods that minimize waste and reduce the environmental footprint of these compounds.

In conclusion, Allyl 1H,1H-Heptafluorobutyl Ether (CAS No. 648-42-0) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical properties make it an attractive candidate for research and development in areas such as materials science, pharmaceuticals, and specialty chemicals. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.